N-(1H-indazol-6-yl)-1-(5-methylisoxazole-3-carbonyl)azetidine-3-carboxamide

• IUPAC Name: N-(1H-indazol-6-yl)-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide
• InChI: InChI=1S/C16H15N5O3/c1-9-4-14(20-24-9)16(23)21-7-11(8-21)15(22)18-12-3-2-10-6-17-19-13(10)5-12/h2-6,11H,7-8H2,1H3,(H,17,19)(H,18,22)
• InChI Key: VSCCISIJLDGWAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)N2CC(C2)C(=O)NC3=CC4=C(C=C3)C=NN4
• Molecular Formula: C16H15N5O3
• Molecular Weight: 325.32 g/mol

Description

N-(1H-indazol-6-yl)-1-(5-methylisoxazole-3-carbonyl)azetidine-3-carboxamide, also known as MI-773, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. MI-773 is a potent inhibitor of the p53-MDM2 interaction, which is a critical pathway in the regulation of cell growth and apoptosis.

Scientific Research Applications

Synthesis and Chemical Properties

Research has been conducted on the synthesis and characterization of compounds with structural similarities to N-(1H-indazol-6-yl)-1-(5-methylisoxazole-3-carbonyl)azetidine-3-carboxamide. For instance, the synthesis of 3-methylisoxazole-5-carboxamides and their derivatives has been explored, demonstrating innovative methods to achieve these complex molecules with potential for further pharmacological exploration (Martins et al., 2002). Similarly, the synthesis of indazole and pyrazolopyridine based glucokinase activators for the treatment of type 2 diabetes mellitus showcases the application of related structural motifs in developing therapeutic agents (Pfefferkorn et al., 2012).

Biological Activities

The compound's analogs have been investigated for various biological activities, including anti-inflammatory and antifungal properties. Research on indolyl azetidinones has identified compounds with significant anti-inflammatory activity, highlighting the therapeutic potential of such molecules (Kalsi et al., 1990). Moreover, studies on novel 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid amides reveal moderate to excellent antifungal activities, indicating the compound's relevance in addressing phytopathogenic fungi (Du et al., 2015).

Pharmacological Implications

The evaluation of carboxamide-type synthetic cannabinoids for CB1/CB2 receptor agonism underscores the pharmacological interest in compounds with similar chemical structures, providing insights into their potential psychoactive properties (Doi et al., 2017). Another aspect of pharmacological research is the investigation of azetidinylquinolones as antibacterial agents, where the synthesis and properties of stereoisomers containing a 7-(3-amino-2-methyl-1-azetidinyl) moiety have been explored for their antibacterial efficacy (Frigola et al., 1995).